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Compound of Interest

Compound Name: Phenoxyethanol-d4

Cat. No.: B572686 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety and handling guidelines for

Phenoxyethanol-d4. The information presented is primarily based on the extensive data

available for its non-deuterated analogue, Phenoxyethanol, and is intended to serve as a

robust framework for the safe use of Phenoxyethanol-d4 in a laboratory setting. It is crucial to

recognize that while the chemical properties are expected to be very similar, the toxicological

and reactivity profiles of deuterated compounds can occasionally differ. Therefore, all handling

should be conducted with the utmost care and under the supervision of qualified personnel.

Hazard Identification and Classification
Phenoxyethanol-d4 is anticipated to share the hazard profile of Phenoxyethanol. Based on

available data for the non-deuterated compound, it is classified as:

Harmful if swallowed[1]

Causes serious eye damage[1]

May cause respiratory irritation[2]

Exposure to Phenoxyethanol has been associated with a range of reactions from eczema to

severe allergic reactions.[3] Infant oral exposure can acutely affect nervous system function.[3]
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Hazard Statements:
H302: Harmful if swallowed

H318: Causes serious eye damage

H335: May cause respiratory irritation

Precautionary Statements:
P261: Avoid breathing mist or vapors.[2]

P264: Wash skin thoroughly after handling.[2]

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.[2]

P280: Wear eye protection/face protection.[2]

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[2]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

P405: Store locked up.[2]

P501: Dispose of contents/container to an approved waste disposal plant.[2]

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of

Phenoxyethanol. These values should be considered as close approximations for

Phenoxyethanol-d4.
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Property Value

Appearance Colorless to pale yellow liquid[2]

Odor Mild, slightly rose-like

Molecular Weight 138.17 g/mol [4]

Boiling Point 237 - 250 °C[1][2]

Melting Point 11 - 14 °C[1][4]

Flash Point 96 - 130 °C[1][2]

Density 1.100 - 1.107 g/cm³ at 20 °C[2]

Vapor Pressure 0.03 - 0.04 mbar at 20-25 °C[1][2]

Solubility in Water 30 g/L at 20 °C[1]

Partition Coefficient (log Pow) 1.107

Toxicological Data
The toxicological data for Phenoxyethanol are summarized below. It is important to handle

Phenoxyethanol-d4 with the same level of caution.

Endpoint Value Species

Acute Oral LD50 1.30 - 2740 mg/kg[5][6] Rat

Aquatic Toxicity LC50 (fish) 220 mg/L (96 hr)[2] -

Aquatic Toxicity EC50

(daphnia)
500 mg/L (48 hr)[2] -

Aquatic Toxicity ErC50 (algae) 625 mg/L (72 hr)[2] -

In subchronic oral toxicity studies in rats, signs of toxicity included reduced body weights and

increased liver, kidney, and thyroid weights.[5] Undiluted Phenoxyethanol is a strong eye

irritant.[5]
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Experimental Protocols: Safe Handling and
Emergency Procedures
Standard Handling Protocol
This protocol outlines the essential steps for safely handling Phenoxyethanol-d4 in a

laboratory setting.

Engineering Controls: Always handle Phenoxyethanol-d4 in a well-ventilated area,

preferably within a chemical fume hood.[2][7] Ensure that eyewash stations and safety

showers are readily accessible and in close proximity to the workstation.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[2]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

Body Protection: Wear a lab coat or chemical-resistant apron.

Handling Procedures:

Avoid contact with eyes, skin, and clothing.[1]

Avoid breathing vapors or mist.[2]

Do not eat, drink, or smoke in the work area.[8]

Ground all equipment containing the material to prevent electrostatic discharge.[2]

Storage:

Store in a cool, dry, well-ventilated area in the original, tightly sealed container.[2]

Store away from incompatible materials such as strong oxidizing agents, acid anhydrides,

and acid chlorides.[1]

Store locked up.[2]
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Emergency Spill Response Protocol
Evacuation: Evacuate non-essential personnel from the spill area.

Ventilation: Ensure adequate ventilation.

Containment: For small spills, use absorbent paper or other suitable absorbent material to

contain the liquid.[9]

Cleanup:

Carefully pick up the absorbent material.

Place the contaminated material in a sealed, vapor-tight plastic bag for disposal.[9]

Clean the spill area with soap and water.

Personal Protection: Wear appropriate PPE, including respiratory protection if vapors are

present, during cleanup.

Waste Disposal: Dispose of the waste in accordance with local, state, and federal

regulations.[2]

First Aid Measures
If Swallowed: Call a poison center or doctor immediately.[2] Rinse mouth.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing.[2] Seek immediate medical attention.

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[2]

If on Skin: Wash off with plenty of water.[1] Remove contaminated clothing.

Visualized Safety Workflows
The following diagrams illustrate key safety and logical workflows for handling

Phenoxyethanol-d4.
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Hazard Assessment

Personal Protective Equipment (PPE) Safe Handling
Emergency Response

Assess Hazards:
- Harmful if swallowed

- Causes serious eye damage
- May cause respiratory irritation

Select Appropriate PPE:
- Safety Goggles/Face Shield
- Chemical Resistant Gloves

- Lab Coat

Determines
Handle in Fume Hood

Avoid Contact and Inhalation
No Eating/Drinking/Smoking

Enables

Spill OccursIf spill

Exposure Occurs

If exposure

Follow Spill Response Protocol

Follow First Aid Measures

Click to download full resolution via product page

Caption: Hazard Identification and Response Workflow for Phenoxyethanol-d4.
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Start Experiment

Preparation:
- Review SDS

- Don appropriate PPE
- Prepare work area (fume hood)

Handling Phenoxyethanol-d4:
- Weigh/measure required amount

- Perform experimental steps

Post-Experiment:
- Decontaminate work surfaces

- Properly store or dispose of excess material

Waste Disposal:
- Collect all waste in a labeled, sealed container
- Dispose according to institutional guidelines

End of Experiment

Click to download full resolution via product page

Caption: A logical workflow for a typical experiment involving Phenoxyethanol-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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